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Compound of Interest

Compound Name: 5-Hydroxy-2-methoxybenzonitrile
CAS No.: 180526-90-3
Cat. No.: B2533712
Get Quote
. J

Synthetic Utility and Pharmacophore Integration in
Drug Discovery[1]

Executive Summary

5-Hydroxy-2-methoxybenzonitrile (CAS 19322-37-1) is a high-value aromatic scaffold used
primarily as a regioselective building block in the synthesis of antipsychotics, dopamine
receptor antagonists, and radiolabeled PET tracers.[1] Its structural uniqueness lies in the
ortho-methoxy/meta-hydroxy substitution pattern relative to the nitrile group. This specific
arrangement allows for independent functionalization of the phenol (for lipophilic chain
extension) and the nitrile (for heterocycle formation), making it a versatile "linchpin”
intermediate in medicinal chemistry.

Chemical Profile & Identification
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Property Specification

Chemical Name 5-Hydroxy-2-methoxybenzonitrile

CAS Number 19322-37-1 (Primary), 180526-90-3 (Alternate)

Molecular Formula CsHoNO:2

Molecular Weight 149.15 g/mol

Appearance White to off-white crystalline solid

Melting Point 114-116 °C [1]

Solubility Soluble in DMSO, Methanol, CHzClz, Ethyl
Acetate

pKa (Predicted) ~9.1 (Phenolic OH)

Structural Analysis: The molecule features a "push-pull" electronic system. The nitrile (CN)
group at C1 is strongly electron-withdrawing, deactivating the ring and increasing the acidity of
the phenol at C5. The methoxy (OMe) group at C2 provides steric bulk and electron donation
via resonance, but its position ortho to the nitrile creates a chelation site for Lewis acids, which
is critical for controlling regioselectivity during synthesis.

Synthetic Pathways

The synthesis of CAS 19322-37-1 requires precise regiocontrol to distinguish between the two
oxygenated positions.[1] The industry-standard protocol utilizes selective demethylation.[1]

Protocol A: Regioselective Demethylation (Recommended)

This method is preferred for its high yield and operational simplicity, avoiding the formation of
regioisomers common in direct formylation routes.

Reaction Logic: Starting from 2,5-dimethoxybenzonitrile, we utilize Boron Trichloride (BCl3)
aided by Tetra-n-butylammonium lodide (TBAI).[1] The BCIs coordinates strongly with the nitrile
nitrogen and the ortho-methoxy oxygen (C2), forming a stable cyclic borate complex. This
protects the C2-methoxy group from cleavage. The C5-methoxy group, lacking this
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stabilization, is sterically accessible and electronically activated for nucleophilic attack by the

iodide ion, resulting in selective cleavage to the phenol [1].

Step-by-Step Methodology:

Setup: Flame-dry a 100 mL round-bottom flask and equip with a magnetic stir bar and N2
inlet.

Dissolution: Dissolve 2,5-dimethoxybenzonitrile (5.0 mmol, 1.0 equiv) and TBAI (5.5 mmoaol,
1.1 equiv) in anhydrous CH2Clz (25 mL). Cool the mixture to -78 °C (dry ice/acetone bath).

Addition: Slowly add BCIs (1.0 M in CH2Clz, 17.5 mmol, 3.5 equiv) dropwise over 5 minutes.
The solution may turn transiently dark.

Reaction: Stir at -78 °C for 10 minutes, then remove the cooling bath and allow the reaction
to warm to 20 °C (Room Temp). Stir for 1-2 hours.

o Checkpoint: Monitor by TLC (Hexane:EtOAc 3:2).[1] The starting material (Rf ~0.[2]6)
should disappear, replaced by the more polar product (Rf ~0.3).

Quench: Cool to 0 °C. Carefully quench with ice-water (20 mL) followed by saturated
agueous NaHCOs to neutralize.

Workup: Extract with CH2Cl2 (3 x 30 mL). Wash combined organics with brine, dry over
Na=S0a4, and concentrate in vacuo.

Purification: Recrystallize from EtOAc/Hexanes or perform flash chromatography (SiOz, 20-
40% EtOAc in Hexanes) to yield the product as white needles.

o Typical Yield: 85-90%

Visualization: Synthetic Workflow
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Figure 1: Regioselective synthesis via BCI3-mediated demethylation. The C2-OMe is preserved
due to coordination with the nitrile group.

Reactivity & Derivatization Map

Once isolated, 5-Hydroxy-2-methoxybenzonitrile serves as a divergent scaffold.[1] The
chemical orthogonality between the phenol (nucleophile) and the nitrile (electrophile) allows for

sequential elaboration.
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Reaction Type

Target Group

Reagents

Outcome

Application

O-Alkylation

Phenol (-OH)

R-X, K2COs,
DMF

Aryl Ethers

Lipophilic tail
attachment for
GPCR binding
pockets.[1]

O-Sulfamoylation

Phenol (-OH)

CISO2NH2, DMA

Sulfamates

Mimicry of
sulfate
metabolites;
solubility
enhancement.[1]

Nitrile Hydrolysis

Nitrile (-CN)

NaOH, H202 or
H2S04

Amides/Acids

Precursor to
benzamide
antipsychotics
(e.g., Sulpiride

analogs).

Tetrazole

Formation

Nitrile (-CN)

NaNs, ZnBr2

Tetrazoles

Bioisostere for
carboxylic acids;
improves
metabolic
stability.[1]

Reduction

Nitrile (-CN)

Hz, Pd/C or
LiAIH4

Benzylamines

Linker generation
for fragment-
based drug
design.[1]

Visualization:

Reactivity Profile
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Figure 2: Divergent reactivity map demonstrating the scaffold's utility in generating diverse
pharmacophores.[1]

Analytical Characterization Standards

To validate the identity of synthesized batches, compare against these spectral benchmarks:
« 'H NMR (300 MHz, CDCls):

o 0 7.08 (d, J =3.0 Hz, 1H, H-6) — Doublet due to meta-coupling.

o 0 7.02(dd, J =9.0, 3.0 Hz, 1H, H-4) — Doublet of doublets.

o 06.84 (d, J =9.0 Hz, 1H, H-3) — Ortho coupling.

o 0 5.80 (s, 1H, -OH) — Broad, D20 exchangeable.

o & 3.86 (s, 3H, -OCHs) — Singlet.
¢ IR (KBr Pellet):

o 2225 cm~1 (C=N stretch, sharp).
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o 3350 cm~? (O-H stretch, broad).

Safety & Handling

Hazard Classification: Irritant (Skin/Eye).[1] Toxic if swallowed (Nitrile functionality).[1]

Handling: Use standard PPE (nitrile gloves, safety glasses). Handle in a fume hood to avoid
inhalation of dust.

Storage: Store in a cool, dry place under inert atmosphere (Argon/Nitrogen) to prevent
oxidation of the phenol over long periods.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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